Cas no 76288-19-2 (Naphth[2,1-d]isoxazole, 3-methyl-)
76288-19-2 structure
Product Name:Naphth[2,1-d]isoxazole, 3-methyl-
CAS No:76288-19-2
MF:C12H9NO
MW:183.205962896347
CID:4177411
PubChem ID:12726784
Update Time:2025-04-24
Naphth[2,1-d]isoxazole, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphth[2,1-d]isoxazole, 3-methyl-
- 3-Methylnaphth[2,1-d]isoxazole
- FN66641
- 76288-19-2
-
- Inchi: 1S/C12H9NO/c1-8-10-7-6-9-4-2-3-5-11(9)12(10)14-13-8/h2-7H,1H3
- InChI Key: CAHVYSLXINOCCC-UHFFFAOYSA-N
- SMILES: O1C2=C3C(C=CC=C3)=CC=C2C(C)=N1
Computed Properties
- Exact Mass: 183.068413911Da
- Monoisotopic Mass: 183.068413911Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
Naphth[2,1-d]isoxazole, 3-methyl- Related Literature
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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